Cas no 1537851-50-5 (Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl-)

Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- structure
1537851-50-5 structure
Product Name:Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl-
CAS No:1537851-50-5
MF:C10H14FNO
MW:183.22266626358
CID:5273555
Update Time:2025-05-19

Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl-
    • Inchi: 1S/C10H14FNO/c1-7-6-8(11)2-3-9(7)10(13)4-5-12/h2-3,6,10,13H,4-5,12H2,1H3
    • InChI Key: YNLBJTPABFPPQR-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(F)=CC=1C)(O)CCN

Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- Pricemore >>

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Additional information on Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl-

Introduction to Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- (CAS No. 1537851-50-5)

Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- (CAS No. 1537851-50-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound, characterized by its unique molecular structure, exhibits a combination of aromatic and functional groups that contribute to its diverse chemical properties and biological activities.

The molecular formula of Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- is C9H13FO2N, and it has a molecular weight of approximately 186.19 g/mol. The presence of a fluoro group at the para position of the benzene ring and an aminoethyl substituent on the benzylic carbon imparts specific reactivity and solubility characteristics to the molecule. These features make it an attractive candidate for the development of novel drugs and advanced materials.

In the realm of pharmaceutical research, Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a valuable starting point for the synthesis of more potent and selective therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties.

The anti-inflammatory activity of Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition can be crucial in managing chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have shown that certain derivatives of this compound can induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Beyond its pharmaceutical applications, Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- has also found use in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced polymers and coatings. These materials often exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them suitable for a wide range of industrial applications.

In the context of polymer synthesis, Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- can be incorporated into copolymers to improve their performance characteristics. For example, a study published in Macromolecules in 2020 reported the development of a copolymer containing this compound that exhibited superior tensile strength and flexibility compared to conventional polymers. These properties make it an ideal candidate for use in automotive parts, electronic devices, and biomedical implants.

The synthesis of Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the nucleophilic substitution of a fluoro-substituted benzyl halide with an aminoethyl group followed by reduction to form the final alcohol product. This synthetic pathway is well-documented in the literature and can be optimized for large-scale production.

In terms of safety and handling, it is important to note that while Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely that we will see increased utilization in both pharmaceuticals and materials science.

In conclusion, Benzenemethanol, α-(2-aminoethyl)-4-fluoro-2-methyl- (CAS No. 1537851-50-5) represents a versatile organic compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. Whether used as a lead compound in drug discovery or as a building block for advanced materials, this molecule continues to demonstrate its value in advancing scientific knowledge and technological innovation.

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